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Compound of Interest

Compound Name: CCT128930 hydrochloride

Cat. No.: B2478721

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
CCT128930 hydrochloride stock solutions in Dimethyl Sulfoxide (DMSQO). Adherence to these
guidelines is crucial for ensuring the compound's stability, activity, and the reproducibility of
experimental results.

Physicochemical and Solubility Data

CCT128930 hydrochloride is a potent and selective ATP-competitive inhibitor of Akt2 (Protein
Kinase B).[1][2][3][4][5] To facilitate accurate and effective use in research, its key
physicochemical and solubility properties are summarized below.
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Property Value Source
Molecular Weight 378.30 g/mol [2]
Molecular Formula C18H21Cl2Ns [2]

CAS Number 885499-61-6 (free base) [11[2]
Appearance Solid [2]
Solubility in DMSO >17.1 mg/mL [2]
Solubility in Ethanol =>5.17 mg/mL (with sonication) [2]
Solubility in Water Insoluble [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM CCT128930
Hydrochloride Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for in vitro assays.

Materials:

e CCT128930 hydrochloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile, amber microcentrifuge tubes

» Vortex mixer

e Sonicator (optional)

o Calibrated analytical balance

e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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» Pre-weighing Preparation: Before opening, bring the vial of CCT128930 hydrochloride to
room temperature to prevent condensation.

e Weighing: Carefully weigh out 3.783 mg of CCT128930 hydrochloride powder using a
calibrated analytical balance.

» Dissolution: Add the weighed powder to a sterile microcentrifuge tube. Add 1 mL of
anhydrous DMSO to the tube.

» Mixing: Cap the tube tightly and vortex thoroughly for several minutes until the solid is
completely dissolved.

e Sonication (Optional): If the compound does not fully dissolve, sonicate the solution in a
water bath for 5-10 minutes. Gentle warming to 37°C can also aid dissolution.

 Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in
sterile, amber microcentrifuge tubes. This prevents repeated freeze-thaw cycles.[4][6]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-
term storage (up to 1 year).[1]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol outlines the dilution of the DMSO stock solution into a cell culture medium for
experimental use.

Materials:

e 10 MM CCT128930 hydrochloride in DMSO (from Protocol 1)
e Pre-warmed cell culture medium

» Sterile serological pipettes and pipette tips

Procedure:
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e Thawing: Thaw a single aliquot of the 10 mM CCT128930 hydrochloride stock solution at
room temperature.

 Serial Dilution: Perform serial dilutions of the stock solution in pre-warmed cell culture
medium to achieve the desired final concentrations for your experiment.

e Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture
medium does not exceed 0.5% to avoid solvent-induced cytotoxicity.[4]

» Vehicle Control: Prepare a vehicle control containing the same final concentration of DMSO
as the highest concentration of CCT128930 hydrochloride used in the experiment.

e Immediate Use: Use the prepared working solutions immediately. Do not store working
solutions in cell culture medium for extended periods.

Diagrams
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Workflow for Preparing CCT128930 Hydrochloride Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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